Cas no 217314-45-9 (Methyl 3-amino-5-iodobenzoate)

Methyl 3-amino-5-iodobenzoate structure
Product Name:Methyl 3-amino-5-iodobenzoate
CAS No:217314-45-9
Molecular Formula:C8H8INO2
Molecular Weight:277.0591
MDL:MFCD08447271
CID:1095446
PubChem ID:11000339
Methyl 3-amino-5-iodobenzoate Properties
Names and Identifiers
-
- Methyl 3-amino-5-iodobenzoate
- Benzoic acid, 3-amino-5-iodo-, methyl ester
- 3-amino-5-iodo-benzoic acid methyl ester
- 3-Amino-5-Iodo-methyl benzoate
- AG-B-27495
- CTK6I9350
- Methyl-3-amino-5-iodbenzoat
- SureCN2015855
- RFXKJNIWKOHLFF-UHFFFAOYSA-N
- 4249AJ
- AB0078485
- ST24047790
- Methyl 5-amino-3-iodobenzoate
- SB35464
- SY147357
- DB-022334
- Z1079174414
- CS-0187486
- MFCD08447271
- DTXSID90451421
- SCHEMBL2015855
- 217314-45-9
- methyl3-amino-5-iodobenzoate
- AKOS005259531
- DB-007664
- methyl 3-amino-5-iodobenzoate
- EN300-118420
- AS-77011
-
- MDL: MFCD08447271
- InChIKey: RFXKJNIWKOHLFF-UHFFFAOYSA-N
- Inchi: 1S/C8H8INO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,10H2,1H3
- SMILES: IC1C([H])=C(C([H])=C(C(=O)OC([H])([H])[H])C=1[H])N([H])[H]
Computed Properties
- Exact Mass: 276.95954
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 276.95998g/mol
- Heavy Atom Count: 12
- Complexity: 174
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 52.3
Experimental Properties
- PSA: 52.32
Methyl 3-amino-5-iodobenzoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C22U-100mg |
METHYL 3-AMINO-5-IODOBENZOATE |
217314-45-9 | 98% | 100mg |
$64.00 | ||
A2B Chem LLC | AF61766-100mg |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95% | 100mg |
$47.00 | 2024-04-20 | |
Aaron | AR00C2B6-100mg |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 97% | 100mg |
$40.00 | 2025-01-24 | |
abcr | AB539032-250mg |
Methyl 3-amino-5-iodobenzoate; . |
217314-45-9 | 250mg |
€253.00 | |||
Alichem | A015008433-1g |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 97% | 1g |
$1564.50 | 2023-09-02 | |
Ambeed | A137978-100mg |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95% | 100mg |
$58.0 | 2025-02-25 | |
Chemenu | CM154267-100mg |
methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95%+ | 100mg |
$52 | ||
Crysdot LLC | CD12095713-1g |
Methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95+% | 1g |
$420 | 2024-07-24 | |
Enamine | EN300-118420-0.05g |
methyl 3-amino-5-iodobenzoate |
217314-45-9 | 95.0% | 0.05g |
$36.0 | 2025-02-21 | |
eNovation Chemicals LLC | D917994-5g |
Methyl 3-Amino-5-iodobenzoate |
217314-45-9 | 95% | 5g |
$850 | 2022-09-07 |
Methyl 3-amino-5-iodobenzoate Related Literature
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Jose Luis Yagüe,Karen K. Gleason Soft Matter, 2012,8, 2890-2894
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Haiguang Zhu,Naiwei Liu,Ziping Wang,Qiang Xue,Qing Wang,Xiaomeng Wang,Yong Liu,Zhengmao Yin,Xun Yuan Nanoscale, 2021,13, 18996-19003
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4. Back cover
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Zhicheng Zong,Shichen Deng,Yangjun Qin,Xiao Wan,Jiahong Zhan,Dengke Ma,Nuo Yang Nanoscale, 2023,15, 16472-16479
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Suyeob Kim,Seungjoo Kwak,Seokchang Lee,Woo Kyung Cho,Jungkyu K. Lee,Sung Min Kang Chem. Commun., 2015,51, 5340-5342
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Mao Liu,Mingguang Kong,Wei Xu,Lide Zhang CrystEngComm, 2017,19, 5973-5981
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Charles R. Robertson,Sean P. Flynn,H. Steve White,Grzegorz Bulaj Nat. Prod. Rep., 2011,28, 741-762
Recommended suppliers
Amadis Chemical Company Limited
(CAS:217314-45-9)Methyl 3-amino-5-iodobenzoate

Purity:99%/99%/99%
Quantity:1g/5g/25g
Price($):1094.0/4381.0/14235.0